Cas no 925407-19-8 (2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide
• CAS No: 925407-19-8
• MF: C₁₉H₁₉F₃N₂O₃S
• MW: 412.42597413063
• CID: 6492453
• PubChem ID: 16385881
• Update Time: 2025-05-25

2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 925407-19-8
• EN300-26585815
• AB00761656-01
• Z45470497
• 2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C19H19F3N2O3S/c1-2-24(28(26,27)13-12-15-8-4-3-5-9-15)14-18(25)23-17-11-7-6-10-16(17)19(20,21)22/h3-13H,2,14H2,1H3,(H,23,25)/b13-12+
• InChI Key： RBXWJUGRBMMRSU-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC)CC(NC1C=CC=CC=1C(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 412.10684813g/mol
• Monoisotopic Mass: 412.10684813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide

Comprehensive Overview of 2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 925407-19-8)

The compound 2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 925407-19-8) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylphenyl moiety and an ethenesulfonamido group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds like 2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where such molecules are pivotal. The CAS No. 925407-19-8 is often discussed in forums and publications focusing on small molecule drug development and structure-activity relationships (SAR).

The synthesis of 2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide involves multi-step organic reactions, including sulfonylation and amide coupling. Its N-ethyl and phenyl ethenesulfonamido groups contribute to its lipophilicity, a critical factor in drug permeability. These properties are frequently highlighted in ADME (Absorption, Distribution, Metabolism, Excretion) studies, a hot topic in pharmaceutical R&D.

From an industrial perspective, CAS No. 925407-19-8 is also relevant to agrochemical innovation. The trifluoromethyl group is known to enhance pesticidal activity, making this compound a candidate for crop protection formulations. This aligns with global efforts to address food security through advanced chemical solutions.

Environmental and regulatory considerations are paramount when working with sulfonamide-based compounds. While 2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide is not classified as hazardous, its degradation products and ecotoxicological profile are under scrutiny. This reflects the broader industry shift toward green chemistry and sustainable synthesis practices.

In summary, 2-(N-ethyl-2-phenylethenesulfonamido)-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 925407-19-8) exemplifies the intersection of medicinal chemistry and material science. Its applications span from drug design to agrochemical development, driven by its versatile functional groups. As research progresses, this compound may unlock new avenues in therapeutic innovation and industrial applications.